![molecular formula C8H4ClN3O2 B2791168 3-Chloro-6-nitro-1,8-naphthyridine CAS No. 1051372-61-2](/img/structure/B2791168.png)
3-Chloro-6-nitro-1,8-naphthyridine
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Overview
Description
3-Chloro-6-nitro-1,8-naphthyridine is a chemical compound with the molecular weight of 209.59 . It is a powder in physical form . The IUPAC name for this compound is 3-chloro-6-nitro-1,8-naphthyridine .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, including 3-Chloro-6-nitro-1,8-naphthyridine, has been achieved through various methods such as multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one .Molecular Structure Analysis
The InChI code for 3-Chloro-6-nitro-1,8-naphthyridine is 1S/C8H4ClN3O2/c9-6-1-5-2-7 (12 (13)14)4-11-8 (5)10-3-6/h1-4H . This code provides a standard way to encode the compound’s molecular structure and formula.Chemical Reactions Analysis
1,8-Naphthyridines, including 3-Chloro-6-nitro-1,8-naphthyridine, have been synthesized through various chemical reactions. For instance, multicomponent reactions have been used to efficiently generate a diverse set of complex molecular architectures .Physical And Chemical Properties Analysis
3-Chloro-6-nitro-1,8-naphthyridine is a powder in physical form . It has a molecular weight of 209.59 . The compound is stored at room temperature .Scientific Research Applications
Chemical Synthesis
“3-Chloro-6-nitro-1,8-naphthyridine” is used in various areas of research including Chemical Synthesis . It’s a compound that can be used as a building block in the synthesis of more complex molecules .
Chromatography
This compound is also used in Chromatography , a laboratory technique for the separation of a mixture . It’s used in research related to the development and improvement of chromatographic techniques .
Material Science
In the field of Material Science , “3-Chloro-6-nitro-1,8-naphthyridine” is used in the development of new materials and the study of their properties .
Biological Activities
“1,8-Naphthyridines”, a class of compounds to which “3-Chloro-6-nitro-1,8-naphthyridine” belongs, have been found to exhibit diverse biological activities . For instance, Gemifloxacin, a compound containing a 1,8-naphthyridine core, has been marketed for the treatment of bacterial infections .
Photochemical Properties
“1,8-Naphthyridines” also have interesting photochemical properties . This makes “3-Chloro-6-nitro-1,8-naphthyridine” potentially useful in research related to light-emitting diodes, dye-sensitized solar cells, molecular sensors, or self-assembly host–guest systems .
Ligands
This class of heterocycles finds use as ligands . Ligands are ions or molecules that bind to a central metal atom to form a coordination complex .
Safety and Hazards
The safety information for 3-Chloro-6-nitro-1,8-naphthyridine indicates that it has several hazard statements including H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The development of methods for the synthesis of 1,8-naphthyridines, including 3-Chloro-6-nitro-1,8-naphthyridine, has been of considerable interest to the synthetic community. This includes attempts to develop more eco-friendly, safe, and atom-economical approaches . The compound has wide applicability in medicinal chemistry and materials science, which suggests potential future directions for research and application .
Mechanism of Action
Target of Action
Naphthyridines, a class of compounds to which 3-chloro-6-nitro-1,8-naphthyridine belongs, are known to exhibit diverse biological activities and have been used in the treatment of several human diseases .
Mode of Action
It’s known that the specific and differential functionalization of the naphthyridine core can lead to specific activity .
Biochemical Pathways
Naphthyridines are known to have wide applicability in medicinal chemistry and materials science .
Result of Action
Naphthyridines are known to exhibit a variety of biological activities, including anticancer, anti-human immunodeficiency virus (hiv), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .
Action Environment
The compound is stored at room temperature, suggesting that it is stable under normal environmental conditions .
properties
IUPAC Name |
3-chloro-6-nitro-1,8-naphthyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClN3O2/c9-6-1-5-2-7(12(13)14)4-11-8(5)10-3-6/h1-4H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVGPOKMODIDWSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=C(C=NC2=NC=C1[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-nitro-1,8-naphthyridine | |
CAS RN |
1051372-61-2 |
Source
|
Record name | 3-chloro-6-nitro-1,8-naphthyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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